Cas no 1099660-68-0 (2H-indazole-7-sulfonyl chloride)

• Product Name: 2H-indazole-7-sulfonyl chloride
• CAS No: 1099660-68-0
• MF: C₇H₅ClN₂O₂S
• MW: 216.644798994064
• MDL: MFCD11650670
• CID: 2101780
• PubChem ID: 43363652
• Update Time: 2025-10-31

2H-indazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2H-INDAZOLE-7-SULFONYL CHLORIDE
• 1H-indazole-7-sulfonyl chloride
• 2H-indazole-7-sulfonyl chloride

• MDL： MFCD11650670
• Inchi： 1S/C7H5ClN2O2S/c8-13(11,12)6-3-1-2-5-4-9-10-7(5)6/h1-4H,(H,9,10)
• InChI Key： IMDFCHAVWXVYHC-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C2C=NNC=12)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 287
• Topological Polar Surface Area: 71.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2H-indazole-7-sulfonyl chloride

2H-Indazole-7-sulfonyl Chloride (CAS No. 1099660-68-0): A Comprehensive Overview

2H-Indazole-7-sulfonyl chloride (CAS No. 1099660-68-0) is a versatile and highly reactive compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various biologically active molecules, including pharmaceuticals, agrochemicals, and materials science applications.

The 2H-indazole scaffold is particularly noteworthy due to its unique electronic and steric properties. The indazole core is known for its ability to form stable and selective interactions with biological targets, making it an attractive moiety for the design of potent and selective inhibitors. The 7-sulfonyl chloride functional group further enhances the reactivity and versatility of this compound, allowing for a wide range of chemical transformations and derivatizations.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2H-indazole-7-sulfonyl chloride. One such method involves the reaction of 2H-indazole with chlorosulfonic acid under controlled conditions. This approach yields high purity products with excellent yields, making it a preferred route for industrial-scale production. The use of modern analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has further facilitated the characterization and quality control of this compound.

In the realm of medicinal chemistry, 2H-indazole-7-sulfonyl chloride has shown promising applications in the development of novel therapeutic agents. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of selective inhibitors targeting kinases involved in cancer progression. The sulfonyl chloride group was found to enhance the binding affinity and selectivity of these inhibitors, leading to improved pharmacological profiles.

Another area where 2H-indazole-7-sulfonyl chloride has demonstrated significant potential is in the field of agrochemicals. Researchers have explored its use in the synthesis of herbicides and fungicides with enhanced efficacy and reduced environmental impact. The unique reactivity of the sulfonyl chloride group allows for the facile introduction of various functional groups, enabling the fine-tuning of chemical properties to meet specific agricultural needs.

The versatility of 2H-indazole-7-sulfonyl chloride extends beyond its direct applications in pharmaceuticals and agrochemicals. In materials science, this compound has been utilized as a building block for the synthesis of advanced functional materials, such as polymers and coatings with improved thermal stability and mechanical strength. The ability to incorporate this compound into polymer architectures opens up new possibilities for developing materials with tailored properties for various industrial applications.

Safety considerations are paramount when handling 2H-indazole-7-sulfonyl chloride. As with all reactive intermediates, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, storage conditions should be carefully controlled to prevent degradation or unwanted reactions. Adherence to established safety guidelines ensures that this compound can be used effectively and safely in both laboratory and industrial settings.

In conclusion, 2H-indazole-7-sulfonyl chloride (CAS No. 1099660-68-0) is a valuable reagent that continues to find new applications across multiple scientific disciplines. Its unique combination of reactivity and functional versatility makes it an essential tool for researchers engaged in organic synthesis, medicinal chemistry, agrochemical development, and materials science. As research in these fields advances, it is likely that new and innovative uses for this compound will continue to emerge.